4-acetyl-N-(4-chlorobenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)benzamide hydrochloride

• IUPAC Name: 4-acetyl-N-(4-chloro-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)benzamide;hydrochloride
• InChI: InChI=1S/C23H24ClN3O3S.ClH/c1-16(28)17-6-8-18(9-7-17)22(29)27(11-3-10-26-12-14-30-15-13-26)23-25-21-19(24)4-2-5-20(21)31-23;/h2,4-9H,3,10-15H2,1H3;1H
• InChI Key: LIUMQMHIFGBXPB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C(=O)N(CCCN2CCOCC2)C3=NC4=C(S3)C=CC=C4Cl.Cl
• Molecular Formula: C23H25Cl2N3O3S
• Molecular Weight: 494.4 g/mol

Description

4-acetyl-N-(4-chlorobenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C23H25Cl2N3O3S and its molecular weight is 494.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Structure

4-Acetyl-N-(4-chlorobenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)benzamide hydrochloride is involved in various synthetic chemical reactions. For example, it is used in the synthesis of N-substituted 2-acylmethylidene-1,3-thiazolidin-4-ones, which are obtained from reactions involving secondary beta-ketothioamides with ethyl bromoacetate and ethyl 2-bromopropionate in different solvents like THF or acetone (Jagodziński, Wesołowska, & Sośnicki, 2000).

Antidepressant Properties

This compound has shown relevance in the production of antidepressants. For example, 4-Chloro-N-(3-morpholinopropyl)benzamide (befol, I), a derivative, is an original domestic antidepressant belonging to the class of type A reversible MAO inhibitors. The synthesis of befol involves various stages, including the interaction of 4-chloro-N-(3-chloropropyl)benzamide with morpholine (Donskaya, Antonkina, Glukhan, & Smirnov, 2004).

Molecular Structure Analysis

The compound's molecular structure and its derivatives have been extensively studied. For instance, the X-ray molecular structure of 4-Sulfamoyl-N-(3-morpholinopropyl) benzamide and its hydrochloride salts were determined, highlighting their L-shaped structure stabilized via an intramolecular hydrogen bonding system (Remko, Kožíšek, Semanová, & Gregáň, 2010).

Applications in Co-crystal Formation

The compound is also used in the synthesis of co-crystals. For example, it played a role in synthesizing new co-crystals of theophylline with various carboxylic acids, amides, and pharmaceutical ingredients, impacting the mechanical behavior of these co-crystals (Kakkar, Bhattacharya, Reddy, & Ghosh, 2018).

Anticonvulsant Properties

Benzothiazole derivatives containing this compound have shown potential as anticonvulsant agents. A series of N-(6-chlorobenzothiazol-2-yl)-2-substituted-acetamides and related compounds were synthesized and screened for their anticonvulsant activity, with some derivatives showing promising results (Amir, Asif, Ali, & Hassan, 2012).

Role in Polymer Synthesis

This compound is involved in the synthesis of polymers. For instance, derivatives of the compound were used to prepare a new series of polyamides and polyimides, exhibiting properties like solubility in polar aprotic solvents and thermal stability (Mikroyannidis, 1997).